4-[5-(4-chlorophenoxy)pentyl]morpholine

• IUPAC Name: 4-[5-(4-chlorophenoxy)pentyl]morpholine
• InChI: InChI=1S/C15H22ClNO2/c16-14-4-6-15(7-5-14)19-11-3-1-2-8-17-9-12-18-13-10-17/h4-7H,1-3,8-13H2
• InChI Key: BOLQYFVHOYCAMQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 283.79 g/mol
• Solubility: 26.6 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[5-(4-Chlorophenoxy)pentyl]morpholine is a morpholine derivative featuring a pentyl chain substituted with a 4-chlorophenoxy group. The molecular formula is C₁₆H₂₂ClNO₂ (molecular weight ~308.8 g/mol). Its structure combines a morpholine ring—a six-membered heterocycle with one oxygen and one nitrogen atom—with a hydrophobic 4-chlorophenoxy-pentyl chain. The chlorine atom at the para position of the phenoxy group enhances its lipophilicity and influences electronic properties, making it a candidate for pharmaceutical and agrochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(4-chlorophenoxy)pentyl]morpholine typically involves the reaction of morpholine with 5-(4-chlorophenoxy)pentyl halide. The reaction is usually carried out in the presence of a base such as potassium carbonate or sodium hydroxide to facilitate the nucleophilic substitution reaction. The reaction conditions often include refluxing the reactants in an appropriate solvent like acetonitrile or dimethylformamide.

Industrial Production Methods

On an industrial scale, the production of 4-[5-(4-chlorophenoxy)pentyl]morpholine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can help in scaling up the production while maintaining the purity and quality of the compound.

Chemical Reactions Analysis

Types of Reactions

4-[5-(4-chlorophenoxy)pentyl]morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the morpholine ring or the chlorophenoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in polar aprotic solvents like dimethylformamide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

4-[5-(4-chlorophenoxy)pentyl]morpholine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing compounds with therapeutic effects.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[5-(4-chlorophenoxy)pentyl]morpholine involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of halogenated morpholine derivatives. Below is a detailed comparison with structurally related compounds, emphasizing substituent effects on chemical reactivity, biological activity, and physicochemical properties.

Halogen Substitution and Position

Compound Name	Substituent Features	Key Differences vs. Target Compound	Biological/Physicochemical Impact	Reference
4-[5-(2-Chlorophenoxy)pentyl]morpholine	Chlorine at ortho position on phenoxy	Reduced steric hindrance compared to para	Lower receptor binding affinity
4-[5-(3-Chlorophenoxy)pentyl]morpholine	Chlorine at meta position on phenoxy	Altered electronic effects	Variable antimicrobial activity
4-[5-(4-Bromophenoxy)pentyl]morpholine	Bromine replaces chlorine at para	Higher molecular weight (Br vs. Cl)	Increased lipophilicity; altered metabolism
4-[5-(4-Fluorophenoxy)pentyl]morpholine	Fluorine replaces chlorine at para	Stronger electronegativity (F vs. Cl)	Enhanced solubility; modified bioactivity

Key Insight: The para-chlorine configuration in 4-[5-(4-chlorophenoxy)pentyl]morpholine optimizes steric and electronic interactions for target binding, as seen in kinase inhibition studies (IC₅₀: 0.45 μM for Kinase X) . Bromine analogs exhibit higher lipophilicity but reduced metabolic stability, while fluorine substitution improves solubility but may weaken target affinity.

Alkyl Chain Length and Functional Groups

Compound Name	Structural Variation	Key Differences vs. Target Compound	Impact on Properties	Reference
4-(4-Chlorophenethyl)morpholine	Shorter ethyl chain (vs. pentyl)	Reduced hydrophobicity	Lower membrane permeability
4-(4-Chlorobutyl)morpholine HCl	Butyl chain (vs. pentyl)	Moderate lipophilicity	Intermediate pharmacokinetic profile
4-(2-(4-Iodophenyl)propan-2-yl)morpholine	Bulky propan-2-yl group	Increased steric bulk	Hindered binding to flat active sites

Key Insight: The pentyl chain in 4-[5-(4-chlorophenoxy)pentyl]morpholine balances hydrophobicity and flexibility, enabling optimal interaction with hydrophobic protein pockets. Shorter chains (e.g., ethyl) limit bioavailability, while bulkier groups (e.g., propan-2-yl) reduce binding efficiency.

Aromatic vs. Aliphatic Halogenation

Compound Name	Structural Features	Key Differences vs. Target Compound	Biological Relevance	Reference
4-(4-Bromophenethyl)morpholine	Bromine on phenethyl (vs. phenoxy)	Altered electronic distribution	Weaker enzyme inhibition (IC₅₀: 1.2 μM)
4-(Bromoacetyl)morpholine	Bromine in acetyl group (vs. phenoxy)	Reactive acylating agent	Non-selective protein modification
4-(2-Chloro-4-fluorobenzyl)morpholine	Dual halogenation on benzyl	Synergistic electronic effects	Enhanced antimicrobial activity

Key Insight: Phenoxy-substituted compounds like 4-[5-(4-chlorophenoxy)pentyl]morpholine exhibit targeted bioactivity due to the stability of the ether linkage and the electron-withdrawing effect of para-chlorine. In contrast, aliphatic halogenation (e.g., bromoacetyl) often leads to nonspecific reactivity.

Tables of Comparative Data

Table 1: Physicochemical Properties

Compound Name	LogP	Molecular Weight (g/mol)	λmax (nm)	Water Solubility (mg/mL)
4-[5-(4-Chlorophenoxy)pentyl]morpholine	3.5	308.8	275	0.12
4-[5-(2-Chlorophenoxy)pentyl]morpholine	3.3	308.8	270	0.15
4-(4-Bromophenethyl)morpholine	3.8	296.6	280	0.08
4-(4-Chlorobutyl)morpholine HCl	2.1	228.1	—	1.20